Cas no 154800-02-9 (Dibenz[c,e]oxepin-1,2,3,9,10,11-hexol,5,7-dihydro-, (S)- (9CI))

• Product Name: Dibenz[c,e]oxepin-1,2,3,9,10,11-hexol,5,7-dihydro-, (S)- (9CI)
• CAS No: 154800-02-9
• MF: C₁₄H₁₂O₇
• MW: 292.240884780884
• CID: 183007
• PubChem ID: 192686
• Update Time: 2025-04-19

Dibenz[c,e]oxepin-1,2,3,9,10,11-hexol,5,7-dihydro-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Dibenz[c,e]oxepin-1,2,3,9,10,11-hexol,5,7-dihydro-, (S)- (9CI)
• 5,7-dihydrobenzo[d][2]benzoxepine-1,2,3,9,10,11-hexol
• 5,7-Dihydro-1,2,3,9,10,11-hexahydroxydibenz(c,e)oxepin
• 5,7-dihydrodibenzo[c,e]oxepine-1,2,3,9,10,11-hexol
• DHHDO
• 154800-02-9
• DTXSID00165724
• BDBM50043765
• CHEMBL294037
• 5,7-Dihydro-dibenzo[c,e]oxepine-1,2,3,9,10,11-hexaol

• Inchi： 1S/C14H12O7/c15-7-1-5-3-21-4-6-2-8(16)12(18)14(20)10(6)9(5)13(19)11(7)17/h1-2,15-20H,3-4H2
• InChI Key： SKICTLZCYREIRF-UHFFFAOYSA-N
• SMILES： O1CC2C=C(C(=C(C=2C2C(=C(C(=CC=2C1)O)O)O)O)O)O

Computed Properties

• Exact Mass: 292.05826
• Monoisotopic Mass: 292.05830272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 130.61